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Compound of Interest

Compound Name: C21H15BrN2O5S2

Cat. No.: B15174542 Get Quote

Introduction

The molecular formula C21H15BrN2O5S2 does not correspond to a readily identifiable

compound in the public scientific literature. However, this formula suggests a complex

heterocyclic structure, likely belonging to the broader class of thiazolidinone derivatives.

Thiazolidinones are a significant class of compounds in medicinal chemistry, known for a wide

range of biological activities.

This document provides a representative, step-by-step protocol for the synthesis of a

brominated thiazolidinone derivative, 2-(4-Bromophenyl)-3-(4-hydroxyphenyl)-1,3-thiazolidin-4-

one, based on established and published scientific research. This protocol is intended for an

audience of researchers, scientists, and drug development professionals and serves as an

illustrative example of the synthetic methodologies employed for this class of compounds.

Experimental Protocols
The synthesis of 2-(4-Bromophenyl)-3-(4-hydroxyphenyl)-1,3-thiazolidin-4-one is a two-step

process involving the initial formation of a Schiff base, followed by cyclization with

mercaptoacetic acid to form the thiazolidinone ring.

Step 1: Synthesis of the Schiff Base Intermediate (4-[(4-
Bromobenzylidene)-amino]-phenol)
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The first step involves the condensation of an aromatic aldehyde (4-bromobenzaldehyde) with

an aromatic amine (4-aminophenol) to form the corresponding Schiff base.

Materials:

4-bromobenzaldehyde

4-aminophenol

Ethanol

Glacial acetic acid (catalytic amount)

Procedure:

In a round-bottom flask, dissolve equimolar quantities of 4-bromobenzaldehyde and 4-

aminophenol in ethanol.

Add a few drops of glacial acetic acid to catalyze the reaction.

Reflux the mixture for 3-4 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

After completion, cool the reaction mixture to room temperature.

The precipitated solid (the Schiff base) is collected by filtration, washed with cold ethanol,

and dried.

Step 2: Synthesis of 2-(4-Bromophenyl)-3-(4-
hydroxyphenyl)-1,3-thiazolidin-4-one
The synthesized Schiff base is then reacted with mercaptoacetic acid (thioglycolic acid) in a

cyclocondensation reaction to yield the final thiazolidinone product.

Materials:

4-[(4-Bromobenzylidene)-amino]-phenol (Schiff base from Step 1)
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Mercaptoacetic acid (thioglycolic acid)

Dry benzene (or a suitable non-polar solvent like toluene)

Aqueous sodium bicarbonate solution

Anhydrous sodium sulfate

Ethanol (for recrystallization)

Procedure:

Take approximately 5 mmol of the Schiff base, 4-[(4-Bromobenzylidene)-amino]-phenol, in a

round-bottom flask.

Add 25 ml of dry benzene and 10 ml of mercaptoacetic acid to the flask.

Reflux the contents on a water bath for 12 hours.

After cooling, pour the reaction mixture into water.

Separate the upper organic layer and wash it successively with aqueous sodium bicarbonate

solution and then with water.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent by distillation under reduced pressure.

Recrystallize the resulting solid residue from ethanol multiple times to obtain diffraction-

quality crystals of 2-(4-Bromophenyl)-3-(4-hydroxyphenyl)-1,3-thiazolidin-4-one.[1]

Data Presentation
The following table summarizes the quantitative data for the synthesis of 2-(4-Bromophenyl)-3-

(4-hydroxyphenyl)-1,3-thiazolidin-4-one.
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Parameter Value Reference

Molecular Formula C15H12BrNO2S [1]

Molecular Weight 350.23 g/mol [1]

Yield 62% [1]

Crystal System Orthorhombic [1]

Melting Point
Not specified in the provided

reference
-

Visualization of the Synthetic Workflow
The following diagram illustrates the two-step synthesis of 2-(4-Bromophenyl)-3-(4-

hydroxyphenyl)-1,3-thiazolidin-4-one.

Step 1 Reactants

Step 2 Reactant4-Bromobenzaldehyde

Condensation
(Ethanol, Acetic Acid, Reflux)

4-Aminophenol

Schiff Base Intermediate
(4-[(4-Bromobenzylidene)-amino]-phenol)

Cyclocondensation
(Dry Benzene, Reflux)

Mercaptoacetic Acid

Final Product
2-(4-Bromophenyl)-3-(4-hydroxyphenyl)

-1,3-thiazolidin-4-one

Click to download full resolution via product page

Caption: Synthetic workflow for 2-(4-Bromophenyl)-3-(4-hydroxyphenyl)-1,3-thiazolidin-4-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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